Cas no 7472-67-5 (2-methoxy-2-phenylpropanoic acid)

• Product name: 2-methoxy-2-phenylpropanoic acid
• CAS No: 7472-67-5
• MF: C₁₀H₁₂O₃
• MW: 180.20048
• CID: 980074

2-methoxy-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-phenylpropanoic acid
• (+/-)-2-methoxy-2-phenylpropionic acid
• (RS)-2-methoxy-2-phenyl-propionic acid
• 2-Methoxy-2-phenylpropionic acid
• AC1L81LP
• AC1Q44EL
• AGN-PC-00M36C
• NSC402043
• SureCN2517938

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.146
• Boiling Point: 300.6°C at 760 mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.522
• PSA: 46.53
• LogP: 1.63280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-methoxy-2-phenylpropanoic acid

Recent Advances in the Study of 2-Methoxy-2-phenylpropanoic Acid (CAS: 7472-67-5)

2-Methoxy-2-phenylpropanoic acid (CAS: 7472-67-5) is a chiral carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have explored its role as a building block for bioactive molecules, its metabolic pathways, and its interactions with biological targets. This research brief synthesizes the latest findings to provide a comprehensive overview of its current scientific and industrial relevance.

One of the key areas of investigation has been the enantioselective synthesis of 2-methoxy-2-phenylpropanoic acid, which is critical for its application in chiral drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic asymmetric synthesis route using palladium-based catalysts, achieving high enantiomeric excess (ee > 95%). This advancement addresses previous challenges in scalability and purity, making the compound more accessible for pharmaceutical applications.

In addition to its synthetic utility, recent research has highlighted the compound's potential as a modulator of inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that 2-methoxy-2-phenylpropanoic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study, published in Bioorganic & Medicinal Chemistry Letters, reported a 40% reduction in prostaglandin E2 (PGE2) levels in murine models, suggesting its promise as a lead compound for anti-inflammatory drug development.

Further investigations into its pharmacokinetic properties have also emerged. A 2024 paper in Drug Metabolism and Disposition detailed the metabolic fate of 2-methoxy-2-phenylpropanoic acid in human liver microsomes, identifying CYP2C9 as the primary enzyme responsible for its oxidation. The study emphasized the need for careful consideration of drug-drug interactions in clinical settings, particularly for patients on medications metabolized by the same enzyme.

Beyond therapeutic applications, the compound has found utility in material science. A collaborative study between MIT and Bayer AG explored its use as a monomer for biodegradable polymers. The resulting polyesters exhibited tunable mechanical properties and enhanced degradation profiles, as reported in ACS Sustainable Chemistry & Engineering. This dual functionality—pharmaceutical and material—positions 2-methoxy-2-phenylpropanoic acid as a versatile candidate for interdisciplinary research.

In conclusion, recent advancements underscore the multifaceted potential of 2-methoxy-2-phenylpropanoic acid (CAS: 7472-67-5) in drug discovery, metabolic studies, and material innovation. Ongoing research aims to optimize its synthetic routes, elucidate its biological mechanisms, and expand its industrial applications. These developments highlight its growing importance in the chemical biology and pharmaceutical landscapes.